Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)-, also known as Ethyl 2-(2-thioxo-1,3-oxathiolan-3-yl) acetate, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a complex process and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- is not fully understood. However, it is believed that this compound may act by inhibiting the activity of certain enzymes or by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
Studies have shown that Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- can have various biochemical and physiological effects. This compound has been shown to inhibit the growth of fungi and bacteria, and it has also been shown to have antitumor properties. Additionally, this compound has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- in lab experiments is its high purity and yield. This compound is also relatively stable and can be stored for extended periods without degradation. However, one limitation of using this compound is its complex synthesis process, which can be time-consuming and expensive.
Future Directions
There are several future directions for the study of Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)-. One potential area of research is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the use of this compound as a catalyst in organic synthesis reactions should be further explored.
Synthesis Methods
The synthesis of Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- involves a multi-step process that includes the reaction of 2-mercaptoethanol with acetic anhydride, followed by the reaction with thioacetic acid. The final step involves the reaction with stibine gas to produce the desired compound. This synthesis method has been optimized for high yield and purity.
Scientific Research Applications
Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- has been extensively studied for its potential applications in scientific research. This compound has been shown to have antifungal, antimicrobial, and antitumor properties. It has also been studied for its potential use as a catalyst in organic synthesis reactions.
properties
CAS RN |
1843-42-1 |
---|---|
Product Name |
Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- |
Molecular Formula |
C4H9O2S2Sb |
Molecular Weight |
275 g/mol |
IUPAC Name |
2-(1,3,2-oxathiastibolan-2-ylsulfanyl)ethanol |
InChI |
InChI=1S/C2H6OS.C2H5OS.Sb/c2*3-1-2-4;/h3-4H,1-2H2;4H,1-2H2;/q;-1;+3/p-2 |
InChI Key |
UXLPASPDTIQGLQ-UHFFFAOYSA-L |
SMILES |
C1CS[Sb](O1)SCCO |
Canonical SMILES |
C1CS[Sb](O1)SCCO |
Other CAS RN |
1843-42-1 |
synonyms |
2-(1,3,2-oxathiastibolan-2-ylthio)ethanol |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.